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BTK Inhibitors at a Glance

Bruton's tyrosine kinase (BTK) inhibitors are a class of targeted therapy for B-cell malignancies. The

following diagram illustrates the core BTK signaling pathway that these inhibitors target.
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Comparative Clinical Trial Outcomes

The tables below summarize key efficacy and safety data from clinical trials for acalabrutinib and

zanubrutinib.
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Efficacy Outcomes in Specific Indications

Trial Name /

Indication Regimen Key Efficacy Outcomes Citation
Phase
First-line Acalabrutinib + ECHO (Phase 3) PFS: HR 0.73, 95% CI1 0.57-0.94; [1][2]
MCL BR vs BR Median PFS 66.4 mo vs 49.6 mo. [3]
OS trend: HR 0.86, 95% CI 0.65-
1.13.
R/IR MCL Zanubrutinib vs Indirect PFS: HR 0.57, 95% CI 0.35-0.94. [4]
Acalabrutinib Treatment 0OS: HR 0.43, 95% CI 0.23-0.82.
Comparison
First-line Zanubrutinib vs SEQUOIA 5-yr PFS rate: 76% vs 40%. [5]
CLL/SLL BR (Phase 3) Median PFS: Not Reached vs 44
months.
RIRDLBCL  Zanubrutinib + Phase 2a ORR: 67% (4/6 patients in non-GCB  [6]

SLS009

Safety and Tolerability Profile

subtype).

This data is primarily derived from a large meta-analysis comparing the three BTK inhibitors.

Adverse Event (AE)

Category

Acalabrutinib vs Zanubrutinib

(Relative Risk)

Notes and Context

All-Grade AEs (Average)

Grade =3 AEs (Average)

AEs More Frequent with

Acalabrutinib

RR 1.12, 95% Crl 0.91-1.37

RR 0.90, 95% Crl 0.54-1.37

overall average rate.

overall average rate.

No significant difference in the

No significant difference in the
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Adverse Event (AE)
Category

« Atrial Fibrillation

* Headache

* Diarrhea

« Infections (All Grade)

AEs More Frequent with
Zanubrutinib

* Neutropenia (All Grade)

» Hypertension (All Grade)

* Cellulitis (All Grade)

Acalabrutinib vs Zanubrutinib
(Relative Risk)

RR 0.51

RR 0.32

RR 0.52

RR 0.53

RR 1.77

RR 1.43

RR 8.2

Notes and Context

Lower risk with acalabrutinib in this
analysis.

Significantly lower risk with
acalabrutinib.

Lower risk with acalabrutinib.

Lower risk with acalabrutinib.

Higher risk with zanubrutinib.

Higher risk with zanubrutinib.

Significantly higher risk with
zanubrutinib.

Cardiac Safety of Acalabrutinib: A pooled analysis of three Phase 3 trials in CLL reported that the

exposure-adjusted incidence rate of cardiac disorders was lower for acalabrutinib versus comparators

(ibrutinib or chemoimmunotherapy), including in patients with pre-existing cardiovascular conditions [7].

Key Experimental Methodologies

Understanding the design of the cited studies is crucial for interpreting the data.

e Bayesian Hierarchical Model (for safety comparison): This methodology was used to synthesize

evidence from 61 trials (including both randomized and single-arm studies) to estimate the incidence

and relative risks of adverse events.

o Workflow: The model treated ibrutinib as a benchmark, allowing for indirect comparison
between acalabrutinib and zanubrutinib. It accounted for between-study heterogeneity and
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different grades of AEs to enhance the robustness of the estimates [8].

e Simulated Treatment Comparison (STC) (for efficacy in R/R MCL): This is an indirect

comparison method used when head-to-head trials are unavailable.

o Process: The analysis involved three parts: selecting and validating trials for comparability,
matching patient-level data from a zanubrutinib trial with aggregated data from an acalabrutinib
trial, and estimating the comparative treatment effect while adjusting for cross-trial differences
in baseline characteristics (e.g., age, prior stem cell transplant) [4].

o Phase 3 Trial Design (for first-line MCL: ECHO trial):

o Population: 635 patients with untreated MCL, ineligible for transplant.

o Intervention: Acalabrutinib (oral, twice daily until progression) + BR (6 cycles) + Rituximab
maintenance vs. Placebo + BR + Rituximab maintenance.

o Primary Endpoint: Progression-free survival (PFS) assessed by an independent review
committee [2].

Interpretation and Key Insights

o Efficacy Context: The superior PFS and OS for zanubrutinib over acalabrutinib in R/R MCL comes
from an indirect comparison, which is less reliable than a head-to-head randomized trial. The
results should be considered hypothesis-generating [4].

o Safety Profiles are Distinct: The meta-analysis clearly shows that while both second-generation
inhibitors are safer than ibrutinib, they have different AE spectra. Acalabrutinib appears to have a
lower incidence of cardiac events (like atrial fibrillation), while zanubrutinib is associated with a higher
incidence of some hematological and inflammatory events (like neutropenia and cellulitis) [8].

¢ Novel Combinations: Research into combining BTK inhibitors with other targeted agents, like the
CDKO9 inhibitor SLS009 with zanubrutinib, shows promise for overcoming resistance in difficult-to-treat
lymphomas [6].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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